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Compound of Interest

Compound Name: Tripropylene glycol

Cat. No.: B7909413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of tripropylene
glycol (TPG) at various temperatures. Due to the limited availability of extensive public data

sets, this guide compiles available data points, outlines a detailed experimental protocol for

vapor pressure determination, and presents a logical diagram of the temperature-pressure

relationship.

Quantitative Data on Tripropylene Glycol Vapor
Pressure
The vapor pressure of tripropylene glycol is consistently low at ambient temperatures,

reflecting its high boiling point and low volatility.[1] While a comprehensive, publicly available

experimental dataset detailing the vapor pressure of TPG across a wide range of temperatures

is not readily accessible, various sources provide values at standard conditions. These are

summarized in the table below for comparative analysis.
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Temperature
(°C)

Temperature
(K)

Vapor
Pressure
(mmHg)

Vapor
Pressure (kPa)

Source(s)

20 293.15
Value not

specified
0.0054

25 298.15 <0.01 <0.0013 [2]

25 298.15 0.002 0.000267 [3]

25 298.15 0.002 0.0003 [4]

It is important to note that some sources provide a value of "<0.01 mmHg" at 25°C, indicating

that the vapor pressure is below the detection limit of the instrumentation used. The value of

0.002 mmHg at 25°C is provided by Dow Chemical Company and Univar Solutions, major

suppliers of TPG.[3][4] A study by Fendu and Oprea (2013) references a vapor pressure curve

for tripropylene glycol from the PRO II database, a chemical process simulator, suggesting

that more extensive data exists within such commercial databases.[5]

Experimental Protocol for Vapor Pressure
Measurement
The determination of vapor pressure for low-volatility substances like tripropylene glycol
requires sensitive and precise measurement techniques. A common and effective method is the

use of a static apparatus, as described for similar glycol compounds.[5]

Objective: To accurately measure the vapor pressure of a pure tripropylene glycol sample at

various controlled temperatures.

Apparatus:

Equilibrium Cell: A thermostatted vessel to hold the TPG sample. The cell must be capable of

being sealed and evacuated.

High-Vacuum System: A vacuum pump (e.g., a turbomolecular pump backed by a rotary

vane pump) to degas the sample and evacuate the apparatus.
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Pressure Transducer: A high-precision pressure sensor capable of accurately measuring low

pressures (e.g., a capacitance diaphragm gauge).

Thermostat Bath: A circulating bath to maintain the equilibrium cell at a constant and uniform

temperature with high accuracy (e.g., ±0.01 K).

Temperature Measurement: A calibrated platinum resistance thermometer or a similar high-

accuracy temperature probe.

Data Acquisition System: A computer-based system to record temperature and pressure

readings over time.

Procedure:

Sample Preparation: A high-purity sample of tripropylene glycol is introduced into the

equilibrium cell.

Degassing: The sample is thoroughly degassed to remove any dissolved gases, which would

interfere with the vapor pressure measurement. This is typically achieved by several freeze-

pump-thaw cycles. The sample is frozen using liquid nitrogen, and the apparatus is

evacuated. The cell is then isolated from the vacuum pump, and the sample is allowed to

thaw, releasing dissolved gases into the headspace. This process is repeated until the

pressure reading in the frozen and evacuated state is negligible.

Equilibration: The degassed sample in the sealed equilibrium cell is brought to the desired

temperature using the thermostat bath. The system is allowed to reach thermal and vapor-

liquid equilibrium, which is indicated by a stable pressure reading over a sufficient period.

Data Recording: Once equilibrium is established, the temperature and vapor pressure are

recorded.

Temperature Variation: The temperature of the thermostat bath is then adjusted to the next

desired setpoint, and the system is allowed to re-equilibrate. Steps 3 and 4 are repeated to

obtain vapor pressure data over a range of temperatures.

Visualizations
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Relationship Between Temperature and Vapor Pressure
The following diagram illustrates the fundamental relationship between the temperature of

tripropylene glycol and its corresponding vapor pressure. As the temperature of the liquid

increases, the kinetic energy of its molecules increases, leading to a higher rate of evaporation

and consequently a higher vapor pressure. This relationship is typically non-linear and can

often be described by equations such as the Antoine equation.
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Caption: Logical flow of the effect of temperature on vapor pressure.

Experimental Workflow for Vapor Pressure
Determination
The diagram below outlines the key steps in the experimental determination of tripropylene
glycol's vapor pressure using a static apparatus. This workflow ensures the accuracy and

reliability of the measurements by emphasizing proper sample preparation and system

equilibration.
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Caption: Workflow for experimental vapor pressure measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

